Cas no 1361664-41-6 (3'-Fluoro-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 3'-Fluoro-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1361664-41-6
• MF: C₁₃H₃Cl₅F₄
• MW: 412.421532869339
• CID: 4995423
• Update Time: 2025-11-06

3'-Fluoro-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H3Cl5F4/c14-8-7(9(15)11(17)12(18)10(8)16)4-1-2-5(6(19)3-4)13(20,21)22/h1-3H
• InChI Key： MBPPTCVDVGSBQT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(C(F)(F)F)=C(C=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 377
• XLogP3: 7.7
• Topological Polar Surface Area: 0

Additional information on 3'-Fluoro-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl

3'-Fluoro-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361664-41-6): A Comprehensive Overview

3'-Fluoro-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361664-41-6) is a highly specialized halogenated biphenyl compound that has garnered significant attention in the fields of organic chemistry, materials science, and industrial applications. This compound, characterized by its unique fluorinated and chlorinated structure, exhibits remarkable chemical stability and versatility, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 3'-Fluoro-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl features a biphenyl backbone substituted with five chlorine atoms, one fluorine atom, and a trifluoromethyl group. This arrangement imparts distinct electronic and steric properties, which are critical for its applications in advanced material synthesis and specialty chemicals. The presence of multiple halogen atoms enhances its resistance to degradation, a property highly valued in high-performance materials.

One of the most notable applications of CAS 1361664-41-6 is in the development of fluorinated polymers and liquid crystals. These materials are essential in industries such as electronics, where they are used in displays, semiconductors, and insulating materials. The compound's ability to modify the thermal and electrical properties of polymers makes it a key ingredient in cutting-edge technologies, including flexible electronics and energy-efficient devices.

Recent advancements in sustainable chemistry have also highlighted the potential of 3'-Fluoro-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl as a building block for environmentally friendly materials. Researchers are exploring its use in green solvents and bio-based polymers, aligning with global trends toward reducing the environmental impact of industrial processes. This aligns with the growing demand for eco-friendly chemicals and sustainable alternatives in the chemical industry.

From a synthetic perspective, the preparation of CAS No. 1361664-41-6 involves multi-step halogenation and fluorination reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The compound's synthesis is a testament to the advancements in halogenation techniques and catalytic processes, which are critical for producing high-purity specialty chemicals. Its synthesis is frequently discussed in academic literature, particularly in journals focusing on organofluorine chemistry and advanced material science.

The market for 3'-Fluoro-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl is driven by its niche applications in high-tech industries. With the rise of smart materials and nanotechnology, the demand for such specialized compounds is expected to grow. Industry reports suggest that the global market for fluorinated biphenyls will expand significantly in the coming years, fueled by innovations in electronics, aerospace, and renewable energy sectors.

Safety and handling of CAS 1361664-41-6 are paramount, given its chemical properties. While not classified under restricted categories, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended when working with this compound. Regulatory compliance with regional chemical safety guidelines ensures its safe use in research and industrial settings.

In conclusion, 3'-Fluoro-2,3,4,5,6-pentachloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361664-41-6) represents a fascinating intersection of chemistry and technology. Its unique structural features and broad applicability make it a valuable compound in modern science and industry. As research continues to uncover new uses and synthetic pathways, this compound is poised to play a pivotal role in the development of next-generation materials and sustainable chemical solutions.